N-(2,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O5/c1-27-16-9-10-18(19(12-16)28-2)23-20(25)17-4-3-11-24(21(17)26)29-13-14-5-7-15(22)8-6-14/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: QDBOPBCHRBHNFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=C(C=C3)F)OC
• Molecular Formula: C21H19FN2O5
• Molecular Weight: 398.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide, commonly known as DFP-10825, is a small molecule inhibitor that has been studied for its potential therapeutic effects. This compound has been synthesized through various methods and has been extensively researched for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Scientific Research Applications

Chemistry and Biochemistry of Related Compounds

• Lignin Model Compounds Acidolysis : A study on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds, including dimethoxy phenyl compounds, suggests a mechanism involving benzyl-cation-type intermediates and highlights the role of such compounds in understanding lignin degradation processes (T. Yokoyama, 2015).

• Pharmaceutical Impurities of Proton Pump Inhibitors : Research into the synthesis of omeprazole, a proton pump inhibitor, and its pharmaceutical impurities indicates the importance of methoxy and dimethoxy phenyl compounds in synthesizing and understanding the impurities of such drugs (S. Saini et al., 2019).

• Synthesis and Applications of Weinreb Amides : The synthesis of Weinreb amides, including derivatives of methoxy phenyl compounds, showcases their utility as intermediates in organic synthesis, further indicating the relevance of related chemical structures in synthetic chemistry (M. Khalid et al., 2020).

• Optoelectronic Materials from Quinazolines and Pyrimidines : A review on the use of functionalized quinazolines and pyrimidines, which include methoxy phenyl derivatives, in creating novel optoelectronic materials underscores the potential of these compounds in electronics and photonics (G. Lipunova et al., 2018).